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Compound of Interest

Galactose 1-phosphate-13C
Compound Name: )
potassium

Cat. No.: B3268376

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Galactose 1-phosphate-13C potassium salt. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance. While
Galactose 1-phosphate-13C potassium salt is not classified as a hazardous substance,
responsible chemical management dictates that it should not be disposed of as common trash
or poured down the drain without careful consideration of institutional and local regulations.

Immediate Safety and Handling Protocols

Prior to disposal, it is imperative to follow standard laboratory safety protocols when handling
Galactose 1-phosphate-13C potassium salt. This includes wearing appropriate personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Ensure that a
current Safety Data Sheet (SDS) for the compound is accessible in the laboratory. Although the
13C isotope is stable and does not pose a radiological hazard, the chemical properties of the
compound necessitate careful handling.[1]

Quantitative Data Summary

For clarity and quick reference, the following table summarizes key quantitative data related to
Galactose 1-phosphate-13C potassium salt.
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Property Value Source

Molecular Formula C6H11K209P (unlabeled) MedChemExpress
Purity Typically >298% MedChemExpress
Storage Temperature -20°C to -80°C MedChemExpress
Water Solubility Soluble MedChemExpress
Hazard Classification Not classified as hazardous Cayman Chemical
Water Hazard Slightly hazardous Cayman Chemical

Disposal Workflow

The following diagram outlines the decision-making process and procedural steps for the
proper disposal of Galactose 1-phosphate-13C potassium salt.
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Caption: Disposal decision workflow for Galactose 1-phosphate-13C potassium salt.

Step-by-Step Disposal Procedures

The disposal of Galactose 1-phosphate-13C potassium salt should be approached with the
understanding that while it is not a regulated hazardous waste, it is still a chemical that requires
proper handling to minimize environmental impact.

1. Institutional and Local Regulatory Compliance:
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The first and most critical step is to consult your institution's Environmental Health and Safety
(EHS) department and review local regulations regarding the disposal of non-hazardous
chemical waste.[2][3] Disposal procedures can vary significantly between municipalities and
institutions.

2. Waste Characterization:

o Stable Isotope: The presence of the stable isotope 13C does not impart radioactivity to the
molecule. Therefore, no special precautions for radioactive waste are necessary.[1] The
disposal procedure is dictated by the chemical properties of the compound.

e Non-Hazardous Classification: The non-labeled form of this compound, a-D-Galactose-1-
phosphate (potassium salt), is not classified as hazardous according to the Globally
Harmonized System (GHS). However, it is noted as being slightly hazardous to water,
meaning large quantities should not be released into the environment.

3. Disposal Options:

Based on your local guidelines, one of the following two disposal pathways will likely be
appropriate:

Option A: Sanitary Sewer Disposal (Conditional)

Some institutions may permit the drain disposal of small quantities of non-hazardous, water-
soluble chemicals.[2][4]

o Experimental Protocol:

o Verify Permissibility: Confirm with your EHS department that this method is acceptable for
this specific chemical.

o Quantify: Ensure the amount to be disposed of is within the limits set by your institution.

o Dilution: Create a dilute aqueous solution of the Galactose 1-phosphate-13C potassium
salt. A general guideline is to use at least 100 volumes of water for each volume of the
chemical solution.
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o Flushing: While running a steady stream of cold water, slowly pour the diluted solution
down the drain. Continue to flush the drain with water for several minutes after the solution
has been poured.

Option B: Chemical Waste Collection

If sewer disposal is not permitted, or if you have a large quantity of the compound, it must be
collected as chemical waste.[3]

o Experimental Protocol:

o Containerization: Place the solid or dissolved Galactose 1-phosphate-13C potassium
salt into a chemically compatible and sealable container. Ensure the container is in good
condition and will not leak.

o Labeling: Clearly label the container with the full chemical name: "Galactose 1-
phosphate-13C potassium salt". Indicate that it is non-hazardous.

o Segregation: Store the waste container in a designated satellite accumulation area for
chemical waste. While not strictly hazardous, it is good practice to store it separately from
highly reactive or hazardous chemicals.

o Pickup: Arrange for the collection of the waste container by your institution's EHS or
hazardous waste management team.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship between the chemical's properties and
the appropriate disposal considerations.
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Caption: Logical flow from chemical properties to disposal actions.

By following these guidelines, researchers can ensure the safe and environmentally
responsible disposal of Galactose 1-phosphate-13C potassium salt, fostering a culture of
safety and compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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